(3'R*,4'R*)-1'-[(4,5-dimethyl-2-furyl)methyl]-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-1-[(4,5-dimethylfuran-2-yl)methyl]-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C17H28N2O3/c1-12-9-15(22-13(12)2)10-18-6-5-16(17(21)11-18)19-7-3-14(20)4-8-19/h9,14,16-17,20-21H,3-8,10-11H2,1-2H3/t16-,17-/m1/s1
• InChI Key: GRCCFCAMBLOIPR-IAGOWNOFSA-N
• Canonical SMILES: CC1=C(OC(=C1)CN2CCC(C(C2)O)N3CCC(CC3)O)C
• Isomeric SMILES: CC1=C(OC(=C1)CN2CC[C@H]([C@@H](C2)O)N3CCC(CC3)O)C
• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol

Description

(3'R*,4'R*)-1'-[(4,5-dimethyl-2-furyl)methyl]-1,4'-bipiperidine-3',4-diol, commonly known as DMFD, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. DMFD is a bipiperidine derivative that exhibits potent analgesic and antinociceptive effects, making it a promising candidate for the development of new pain medications. In

Mechanism of Action

The exact mechanism of action of DMFD is not fully understood, but it is believed to act on the opioid receptors in the brain and spinal cord. DMFD has been shown to bind to the mu-opioid receptor with high affinity, leading to the activation of downstream signaling pathways that result in analgesia. DMFD also exhibits some activity at the delta-opioid receptor, which may contribute to its antinociceptive effects.
Biochemical and Physiological Effects:
DMFD has been shown to produce a range of biochemical and physiological effects in animal models. It has been shown to reduce pain sensitivity, decrease inflammation, and improve mood. DMFD has also been shown to have some potential for abuse, as it can produce rewarding effects in animal models. However, its abuse potential appears to be lower than that of traditional opioids.

Advantages and Limitations for Lab Experiments

DMFD has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It exhibits potent analgesic effects, making it a valuable tool for studying pain pathways and developing new pain medications. However, DMFD also has some limitations. Its mechanism of action is not fully understood, which may limit its potential applications. Additionally, its abuse potential may make it less suitable for certain types of research.

Future Directions

There are several future directions for research on DMFD. One area of interest is the development of new pain medications based on DMFD. Researchers are also investigating the potential use of DMFD in the treatment of opioid addiction. Additionally, there is interest in understanding the precise mechanism of action of DMFD and its potential applications in other areas of medicine, such as depression and anxiety. Finally, researchers are exploring ways to improve the safety and efficacy of DMFD and other opioid receptor agonists.

Scientific Research Applications

DMFD has been extensively studied for its potential applications in pain management. It has been shown to exhibit potent analgesic effects in animal models of acute and chronic pain. DMFD has also been investigated for its potential use in the treatment of opioid addiction, as it has been shown to reduce the rewarding effects of opioids in animal models. Additionally, DMFD has been studied for its potential use in the treatment of other conditions such as depression and anxiety.